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CID 660532 CID 660532
Brand Name: Vulcanchem
CAS No.: 445222-43-5
VCID: VC0433289
InChI: InChI=1S/C26H29N5O4/c1-4-6-11-35-21-8-7-17(12-22(21)33-3)23-20-14-31(25(32)34-5-2)10-9-18(20)19(13-27)24(30)26(23,15-28)16-29/h7-9,12,20,23H,4-6,10-11,14,30H2,1-3H3
SMILES: CCCCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC)OC
Molecular Formula: C26H29N5O4
Molecular Weight: 475.5g/mol

CID 660532

CAS No.: 445222-43-5

Main Products

VCID: VC0433289

Molecular Formula: C26H29N5O4

Molecular Weight: 475.5g/mol

CID 660532 - 445222-43-5

CAS No. 445222-43-5
Product Name CID 660532
Molecular Formula C26H29N5O4
Molecular Weight 475.5g/mol
IUPAC Name ethyl 6-amino-8-(4-butoxy-3-methoxyphenyl)-5,7,7-tricyano-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Standard InChI InChI=1S/C26H29N5O4/c1-4-6-11-35-21-8-7-17(12-22(21)33-3)23-20-14-31(25(32)34-5-2)10-9-18(20)19(13-27)24(30)26(23,15-28)16-29/h7-9,12,20,23H,4-6,10-11,14,30H2,1-3H3
Standard InChIKey OPNSQROIYSQIMR-UHFFFAOYSA-N
SMILES CCCCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC)OC
Canonical SMILES CCCCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC)OC
PubChem Compound 660532
Last Modified Nov 11 2021
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